Cas no 96009-61-9 (Carbamothioic acid,(4-phenylbutyl)-, S-propyl ester (9CI))

• Product Name: Carbamothioic acid,(4-phenylbutyl)-, S-propyl ester (9CI)
• CAS No: 96009-61-9
• MF: C₁₄H₂₁NOS
• MW: 251.387642621994
• CID: 819592
• PubChem ID: 180667
• Update Time: 2025-04-19

Carbamothioic acid,(4-phenylbutyl)-, S-propyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid,(4-phenylbutyl)-, S-propyl ester (9CI)
• S-propyl N-(4-phenylbutyl)carbamothioate
• N-(4-phenylbutyl)propylsulfanylformamide
• 96009-61-9
• Carbamothioic acid, (4-phenylbutyl)-, S-propyl ester
• DTXSID80242087

• Inchi： 1S/C14H21NOS/c1-2-12-17-14(16)15-11-7-6-10-13-8-4-3-5-9-13/h3-5,8-9H,2,6-7,10-12H2,1H3,(H,15,16)
• InChI Key： XAPIXHQGZPFOEU-UHFFFAOYSA-N
• SMILES： S(CCC)C(NCCCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 251.134
• Monoisotopic Mass: 251.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.042
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.536